Cas no 898778-37-5 (5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene)

5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene is a specialized organic compound featuring a thiophene core functionalized with a 1,3-dioxolane-protected carbonyl group and a 4-isopropylbenzoyl substituent. This structure offers versatility in synthetic applications, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or advanced materials. The dioxolane group enhances stability under reactive conditions, while the isopropylbenzoyl moiety contributes to controlled reactivity in cross-coupling or condensation reactions. Its well-defined molecular architecture makes it suitable for precise modifications in target-oriented synthesis. The compound’s balanced lipophilicity and steric profile may also facilitate solubility and selectivity in catalytic or medicinal chemistry contexts.
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene structure
898778-37-5 structure
Product Name:5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
CAS No:898778-37-5
MF:C17H18O3S
MW:302.388023853302
MDL:MFCD07699145
CID:870035
PubChem ID:24723506
Update Time:2025-06-07

5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-propan-2-ylphenyl)methanone
    • 5-(1,3-DIOXOLAN-2-YL)-2-(4-ISOPROPYLBENZOYL)THIOPHENE
    • DTXSID90641946
    • [5-(1,3-Dioxolan-2-yl)thiophen-2-yl][4-(propan-2-yl)phenyl]methanone
    • 2-{5-[4-(propan-2-yl)benzoyl]thiophen-2-yl}-1,3-dioxolane
    • 898778-37-5
    • AKOS016018642
    • MFCD07699145
    • 5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
    • MDL： MFCD07699145
    • Inchi： 1S/C17H18O3S/c1-11(2)12-3-5-13(6-4-12)16(18)14-7-8-15(21-14)17-19-9-10-20-17/h3-8,11,17H,9-10H2,1-2H3
    • InChI Key： BUDNKTJZUJTFNW-UHFFFAOYSA-N
    • SMILES： S1C(=CC=C1C1OCCO1)C(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 302.09800
  • Monoisotopic Mass: 302.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.77000
  • LogP: 4.14790

5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM298668-1g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
 898778-37-5 95%
1g
 $512 2023-02-16
abcr
AB362570-1 g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene, 97%; .
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1 g
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abcr
AB362570-2 g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene, 97%; .
 898778-37-5 97%
2 g
 €1,400.00 2023-07-19
Matrix Scientific
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Matrix Scientific
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Matrix Scientific
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Fluorochem
202444-1g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
 898778-37-5 97%
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Fluorochem
202444-2g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
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Fluorochem
202444-5g
5-(1,3-Dioxolan-2-yl)-2-(4-isopropylbenzoyl)thiophene
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TRC
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 $ 440.00 2022-06-06

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